molecular formula C10H13NO5 B8298295 1-(2-Methoxy-4-nitrophenoxy)propan-2-ol

1-(2-Methoxy-4-nitrophenoxy)propan-2-ol

Cat. No. B8298295
M. Wt: 227.21 g/mol
InChI Key: WWQXBDXXECLKBI-UHFFFAOYSA-N
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Description

1-(2-Methoxy-4-nitrophenoxy)propan-2-ol is a useful research compound. Its molecular formula is C10H13NO5 and its molecular weight is 227.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Methoxy-4-nitrophenoxy)propan-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Methoxy-4-nitrophenoxy)propan-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H13NO5

Molecular Weight

227.21 g/mol

IUPAC Name

1-(2-methoxy-4-nitrophenoxy)propan-2-ol

InChI

InChI=1S/C10H13NO5/c1-7(12)6-16-9-4-3-8(11(13)14)5-10(9)15-2/h3-5,7,12H,6H2,1-2H3

InChI Key

WWQXBDXXECLKBI-UHFFFAOYSA-N

Canonical SMILES

CC(COC1=C(C=C(C=C1)[N+](=O)[O-])OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1-(2-methoxy-4-nitrophenoxy)propan-2-one (300 mg, 1.33 mmol) in 1.3 mL of MeOH and 1.3 mL of H2O at rt was added a solution of NaBH4 (53 mg, 1.40 mmol) in 0.5 mL of H2O dropwise over 5 min. The suspension was stirred at rt for 1 h and diluted with 0.2 mL of HOAc followed by 2 mL of H2O. The precipitate was filtered, washed with H2O and dried under vacuum to afford the title compound (270 mg) as a yellow solid. 1H NMR (CDCl3) δ 1.28 (d, J=6.05 Hz, 3H), 2.68, (s, 1H), 3.87-3.92 (m, 4H), 4.03-4.05 (m, 1H), 4.23-4.29 (m, 1H), 6.89 (d, J=9.35 Hz, 1H), 7.72 (d, J=2.20 Hz, 1H), 7.86 (dd, J=8.80 Hz, 2.75 Hz, 1H); 13C NMR (CDCl3) δ 18.66, 56.19, 65.90, 74.84, 106.73, 111.66, 117.60, 141.79, 149.21, 153.62; HPLC (Method # 1) 2.29 min retention time, (100%); LCMS (ES): m/z 228 [M+H]+.
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Quantity
1.3 mL
Type
solvent
Reaction Step One
Name
Quantity
1.3 mL
Type
solvent
Reaction Step One
Name
Quantity
53 mg
Type
reactant
Reaction Step Two
Name
Quantity
0.5 mL
Type
solvent
Reaction Step Two
Name
Quantity
0.2 mL
Type
solvent
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Four

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